Cas no 26638-56-2 (6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide)

• Product Name: 6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide
• CAS No: 26638-56-2
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 267618
• PubChem ID: 213534
• Update Time: 2025-07-21

6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide Chemical and Physical Properties

Names and Identifiers

• 6,11-Dihydro-6-methyl-dibenzo[c,f][1,2]thiazepin-11-ol 5,5-Dioxide
• 6-methyl-5,5-dioxo-11H-benzo[c][1,2]benzothiazepin-11-ol
• Dibenzo[c,f][1,2]thiazepin-11-ol,6,11-dihydro-6-methyl-, 5,5-dioxide
• 5,11-Dihydro-10,10-dioxo-5-hydroxy-11-methyl-dibenzo-<c,f>-thiazepin
• 6,11-dihydro-11-hydroxy-6-methyl-dibenzo<c,f><1,2>thiazepine S,S-dioxide
• FT-0667002
• Dibenzo(c,f)(1,2)thiazepin-11-ol, 6,11-dihydro-6-methyl-, 5,5-dioxide
• 6,11-Dihydro-6-methyldibenzo(c,f)(1,2)thiazepin-11-ol 5,5-dioxide
• 6-methyl-5, 5-dioxo-11H-benzo[c][1, 2]benzothiazepin-11-ol
• 26638-56-2
• AKOS030254612
• SCHEMBL19194596
• DTXSID50949470
• 6,11-Dihydro-11-hydroxy-6-methyl-dibenzo(c,f)(1,2)thiazepine S,S-dioxide
• 11-hydroxy-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide
• 11-Hydroxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
• 6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide

• Inchi： 1S/C14H13NO3S/c1-15-12-8-4-2-6-10(12)14(16)11-7-3-5-9-13(11)19(15,17)18/h2-9,14,16H,1H3
• InChI Key： UOFSLQBECAIORT-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC=2N1C)O)(=O)=O

Computed Properties

• Exact Mass: 275.06200
• Monoisotopic Mass: 275.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.387
• Boiling Point: 455.2°C at 760 mmHg
• Flash Point: 229.1°C
• Refractive Index: 1.655
• PSA: 65.99000
• LogP: 3.05260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide

6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide (CAS No. 26638-56-2): An Overview

6,11-Dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-Dioxide (CAS No. 26638-56-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazepines, which are known for their diverse biological activities, including anticonvulsant, anxiolytic, and antidepressant effects.

The structure of 6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-dioxide is characterized by a dibenzothiazepine core with a methyl group at the 6-position and a hydroxyl group at the 11-position. The presence of the 5,5-dioxide moiety further enhances its stability and biological activity. This compound is synthesized through a series of well-defined chemical reactions, including condensation and oxidation steps, which are crucial for achieving the desired molecular structure.

Recent research has focused on the pharmacological properties of 6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-dioxide. Studies have shown that this compound exhibits potent anticonvulsant activity in various animal models of epilepsy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced seizure frequency and duration in rodent models of generalized tonic-clonic seizures. The mechanism of action is believed to involve modulation of GABAergic neurotransmission and inhibition of sodium channel activity.

In addition to its anticonvulsant properties, 6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-dioxide has also shown promise as an anxiolytic agent. Preclinical studies have indicated that it can reduce anxiety-like behaviors in mice without causing significant sedation or motor impairment. This makes it a potential candidate for the development of novel anxiolytic drugs with improved safety profiles compared to existing benzodiazepines.

The pharmacokinetic properties of 6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-dioxide have been extensively studied to optimize its therapeutic potential. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, its low toxicity and high therapeutic index make it an attractive candidate for clinical development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy in human trials. Clinical trials are currently underway to evaluate the safety and efficacy of 6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-dioxide in patients with epilepsy and anxiety disorders. Preliminary results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses.

The future outlook for 6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-dioxide is promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in other neurological disorders. Additionally, efforts are being made to optimize its chemical structure to enhance its potency and selectivity.

In conclusion, 6,11-dihydro-6-methyl-dibenzoc,f1,2thiazepin-11-ol 5,5-dioxide (CAS No. 26638-56-2) represents a promising compound with significant potential in the treatment of epilepsy and anxiety disorders. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further clinical development.